3-Amino-2-ethyl-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 3-amino-2-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H15N3OS/c1-2-9-14-11-10(12(16)15(9)13)7-5-3-4-6-8(7)17-11/h2-6,13H2,1H3
• InChI Key: JTUOIPZAMZSVTD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1N
• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol

Description

Thieno[3,2-d]pyrimidines represent an important class of chemical compounds with diverse biological activities. They are key structural fragments of antiviral agents. The compound you mentioned seems to be a derivative of this class.

Synthesis Analysis

The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal.

Chemical Reactions Analysis

The Dimroth rearrangement represents the isomerization of heterocycles which involves relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure. This could potentially be relevant to the compound you mentioned.

Future Directions

The synthesis and study of thieno[3,2-d]pyrimidines and their derivatives continue to be an active area of research due to their diverse biological activities. Future research could potentially include the synthesis and study of “3-Amino-2-ethyl-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-one”.